Cas no 2438-91-7 (Thioperoxydicarbonicdiamide ([(H2N)C(S)]2S2), N,N'-diethyl- (9CI))
2438-91-7 structure
Product Name:Thioperoxydicarbonicdiamide ([(H2N)C(S)]2S2), N,N'-diethyl- (9CI)
CAS No:2438-91-7
MF:C6H12N2S4
MW:240.43287563324
CID:279702
PubChem ID:6451399
Update Time:2025-04-19
Thioperoxydicarbonicdiamide ([(H2N)C(S)]2S2), N,N'-diethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Thioperoxydicarbonicdiamide ([(H2N)C(S)]2S2), N,N'-diethyl- (9CI)
- ethylcarbamothioylsulfanyl N-ethylcarbamodithioate
- DTXSID20947241
- Disulfide, bis(ethylthiocarbamoyl)
- 1,1'-{Disulfanediylbis[(sulfanylmethanylylidene)azanylylidene]}diethane
- SCHEMBL1054169
- 2438-91-7
- CHEMBL3347572
- US11753371, Compound Disulfiram
- N,N'-Diethylthiuram disulfide
- diethyl thiuram disulfide
- Disulfiram analog 1
- BDBM616976
-
- Inchi: 1S/C6H12N2S4/c1-3-7-5(9)11-12-6(10)8-4-2/h3-4H2,1-2H3,(H,7,9)(H,8,10)
- InChI Key: AMFIBVNSEBYBAM-UHFFFAOYSA-N
- SMILES: S(C(NCC)=S)SC(NCC)=S
Computed Properties
- Exact Mass: 239.98856
- Monoisotopic Mass: 239.988331
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 139
- XLogP3: 2.1
Experimental Properties
- Density: 1.312
- Boiling Point: 330.7°Cat760mmHg
- Flash Point: 153.8°C
- Refractive Index: 1.66
- PSA: 24.06
Thioperoxydicarbonicdiamide ([(H2N)C(S)]2S2), N,N'-diethyl- (9CI) Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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